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Compound of Interest

Compound Name: Methyl p-toluenesulfinate

Cat. No.: B049993

Methyl p-Toluenesulfinate: A Technical Overview

CAS Number: 672-78-6

Abstract

This document provides a concise technical overview of methyl p-toluenesulfinate, a sulfinic
acid ester. Due to the limited availability of in-depth public data, this guide summarizes the
fundamental chemical and physical properties, a known synthetic route, and its primary
application as a chemical intermediate. It is intended to serve as a foundational resource for
researchers, scientists, and professionals in drug development and organic synthesis. The
document highlights the current knowledge gaps and the distinction from its more extensively
studied sulfonic acid analog, methyl p-toluenesulfonate.

Chemical Structure and Properties

Methyl p-toluenesulfinate is an organic compound with the chemical formula CsH1002S.[1][2]
[3] Its structure features a methyl ester of p-toluenesulfinic acid.

Structure Diagram

Caption: Chemical structure of methyl p-toluenesulfinate.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b049993?utm_src=pdf-interest
https://www.benchchem.com/product/b049993?utm_src=pdf-body
https://www.benchchem.com/product/b049993?utm_src=pdf-body
https://www.capotchem.com/672-78-6.html
https://www.chembk.com/en/chem/Benzenesulfinic%20acid,%204-methyl-,%20methyl%20ester
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5443347.htm
https://www.benchchem.com/product/b049993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A summary of the available quantitative data for methyl p-toluenesulfinate is presented
below. It is important to note the significant lack of comprehensive experimental data in publicly
accessible literature.

Property Value Reference
CAS Number 672-78-6 [11[3]
Molecular Formula CsH1002S [11121[3]
Molecular Weight 170.23 g/mol [1][3]
Boiling Point 86-88 °C at 4 Torr [3114]
Density 1.22 + 0.1 g/cm3 (Predicted) [3114]
Appearance Pale Yellow Oil [3114]

Soluble in Acetonitrile,
Solubility Chloroform, DCM, Ethyl [3114]
Acetate

Synthesis and Reactions

Detailed experimental protocols for the synthesis of methyl p-toluenesulfinate are not
extensively documented in readily available scientific literature. However, a general synthetic
pathway has been described.

Synthesis of Methyl p-Toluenesulfinate

Methyl p-toluenesulfinate can be prepared via the esterification of p-toluenesulfinic acid with
methanol.[2] This reaction is typically conducted under acidic conditions with the application of
heat.[2] The product is subsequently isolated by distillation.[2]
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Caption: Simplified workflow for the synthesis of methyl p-toluenesulfinate.

Reactivity and Applications

The primary documented application of methyl p-toluenesulfinate is as an intermediate in the
synthesis of sulfonamides.[3][4] Further details on its reactivity and other potential applications
are not well-documented in the reviewed literature.

Experimental Protocols

A comprehensive search of scientific databases and chemical literature did not yield detailed,
step-by-step experimental protocols for the synthesis or use of methyl p-toluenesulfinate.
The information is limited to general descriptions of synthetic methods.

Signaling Pathways and Biological Activity

There is no information available in the public domain to suggest that methyl p-
toluenesulfinate is involved in any biological signaling pathways or possesses significant
biological activity. Its primary utility appears to be within the realm of chemical synthesis.

Conclusion

Methyl p-toluenesulfinate (CAS 672-78-6) is a sulfinic acid ester with limited, though specific,
application as a synthetic intermediate. This technical overview provides the fundamental
structural and physical data available. A significant gap in the scientific literature exists
regarding its detailed reaction chemistry, comprehensive experimental protocols, and potential
biological relevance. Further research would be necessary to fully characterize this compound
and explore its potential in broader applications within drug development and materials
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science. It is critical for researchers to distinguish this compound from the well-documented
methyl p-toluenesulfonate to ensure the accuracy of their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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